Cas no 170305-50-7 ((R)-2-Hydroxybutane-1,4-diyl bis(4-methylbenzenesulfonate))

• Product Name: (R)-2-Hydroxybutane-1,4-diyl bis(4-methylbenzenesulfonate)
• CAS No: 170305-50-7
• MF: C₁₈H₂₂O₇S₂
• MW: 414.49308347702
• CID: 137517
• PubChem ID: 56972047
• Update Time: 2025-04-19

(R)-2-Hydroxybutane-1,4-diyl bis(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• (R)-2-Hydroxybutane-1,4-diyl bis(4-methylbenzenesulfonate)
• 1,2,4-BUTANETRIOL, 1,4-BIS(4-METHYLBENZENESULFONATE), (R)
• (R)-1,4-DITOSYLOXY-2-BUTANOL
• 1,2,4-Butanetriol,1,4-bis(4-methylbenzenesulfonate), (R)- (9CI)
• SCHEMBL4929727
• 1,2,4-Butanetriol,1,4-bis(4-methylbenzenesulfonate),(R)-(9ci)
• 170305-50-7
• [(3R)-3-hydroxy-4-(4-methylphenyl)sulfonyloxybutyl] 4-methylbenzenesulfonate
• 1,2,4-butanetriol, 1,4-bis(4-methylbenzenesulfonate), (R)-

• Inchi： 1S/C18H22O7S2/c1-14-3-7-17(8-4-14)26(20,21)24-12-11-16(19)13-25-27(22,23)18-9-5-15(2)6-10-18/h3-10,16,19H,11-13H2,1-2H3/t16-/m1/s1
• InChI Key： QFTXCKUWSDSERO-MRXNPFEDSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@@H](CCOS(C1C=CC(C)=CC=1)(=O)=O)O

Computed Properties

• Exact Mass: 414.08100
• Monoisotopic Mass: 414.08069538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 123.73000
• LogP: 4.32680